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Compound of Interest

Compound Name: Copper(l) cyanide

Cat. No.: B057738

Essential Safety and Handling of Copper(l) Cyanide

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Copper(l) cyanide, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is paramount to ensure personal safety and environmental
protection. Copper(l) cyanide is a highly toxic compound that can be fatal if inhaled, ingested,
or absorbed through the skin.[1][2] It is also very toxic to aquatic life with long-lasting effects.[1]
[3] A significant hazard is the liberation of highly toxic and flammable hydrogen cyanide gas
upon contact with acids.[4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the required PPE for handling Copper(l) cyanide.
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Body Part

Personal Protective
Equipment

Standards & Specifications

Respiratory

Full-facepiece respirator with
N100 (US) or P3 (EN 143)
cartridges, or a full-face

supplied-air respirator.

NIOSH (US) or CEN (EU)

approved.

Chemical-resistant, impervious

gloves (e.g., latex or nitrile).[1]

Conforming to EU Directive

Hands Gloves must be inspected 89/686/EEC and the standard
before use and disposed of EN 374.[1]
properly after.
Tightly fitting safety goggles OSHA 29 CFR 1910.133 or
Eyes/Face with side-shields or a face European Standard EN166.[2]
shield.[1][2] [6]
A complete chemical-resistant Selected based on the
Bod suit or a fire/flame resistant lab ~ concentration and amount of
0
Y coat over cotton-based the substance at the specific
clothing. workplace.
Closed-toed, close-heeled
29 CFR 1910.136: Foot
Feet shoes. Safety shoes are

recommended.[2]

Protection.[2]

Occupational Exposure Limits

Quantitative exposure limits have been established by regulatory bodies to minimize the risk of

adverse health effects.
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Organization Exposure Limit Details

8-hour Time-Weighted Average
OSHA (PEL) 5 mg/m3 (TWA), as Cyanide (CN), with
skin notation.

NIOSH (REL) 1 mg/m3 TWA (as Cu).
- 10-minute ceiling value (as
NIOSH (Ceiling) 5 mg/m3 /4.7 ppm
CN).
Immediately Dangerous to Life
IDLH 100 mg/m?3

and Health (as Copper).[7]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; IDLH: Immediately

Dangerous to Life or Health.

Procedural Guidance
Handling and Storage Protocol

Engineering Controls:

» Always handle Copper(l) cyanide in a well-ventilated area, preferably within a certified
laboratory fume hood.

» Facilities must be equipped with an eyewash station and a safety shower in the immediate
vicinity of potential exposure.[2][6]

» Use a glove box for procedures involving larger quantities or for pyrophoric and water-
reactive chemicals.

Safe Handling Practices:

» Preparation: Before handling, ensure all required PPE is correctly donned. Never work alone
when handling this substance.

e Dispensing: Minimize the generation of dust.[2][6] Use non-sparking tools.[1]
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e During Use: Keep containers tightly closed when not in use.[6] Avoid contact with skin, eyes,
and clothing. Do not eat, drink, or smoke in the handling area.[1]

» Post-Handling: Wash hands and any potentially exposed skin thoroughly with soap and
water after handling and before breaks.[6] Remove and launder contaminated clothing
before reuse, informing the launderer of the hazards.[6][7]

Storage:
e Store in a cool, dry, well-ventilated, and locked area.[1][6]
o Keep containers tightly closed and store under an inert gas as it is air-sensitive.

o Crucially, store away from incompatible substances, especially acids, water, and oxidizing
agents, to prevent the formation of hydrogen cyanide gas.[2][4][5][6]

Spill, Exposure, and Disposal Plan

Spill Response:
o Evacuate: Immediately evacuate personnel from the spill area.[1][7]
e Ventilate: Ensure the area is well-ventilated.

» Contain: For minor spills, and if trained to do so, contain the spill using absorbent material
without creating dust. Do not use water to clean up.

o Collect: Carefully sweep or vacuum the spilled material into a suitable, labeled hazardous
waste container.[2][6]

o Decontaminate: Clean the spill area thoroughly.
o Report: Report the spill to the appropriate environmental health and safety personnel.
Emergency Exposure Procedures:

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration (do not use mouth-to-mouth resuscitation) and seek immediate
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medical attention.[1][4]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with
copious amounts of soap and water for at least 15 minutes and seek immediate medical
attention.[1][7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids.[1][6][7] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[1]

Waste Disposal:

» All Copper(l) cyanide waste, including contaminated materials like gloves and paper towels,
must be collected as hazardous waste.

o Store waste in clearly labeled, sealed containers.[7]
o Keep the waste at a basic pH to prevent the generation of hydrogen cyanide.

» Dispose of the waste through an approved hazardous waste disposal facility, in accordance
with all local, state, and federal regulations. Do not discharge into drains or the environment.

[1]

Visual Workflow and Logic Diagrams

To further clarify the procedural steps, the following diagrams illustrate the safe handling
workflow and the logical progression of emergency responses.
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Caption: Workflow for Safe Handling of Copper(l) Cyanide.
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Remove Contaminated Clothing

Caption: Logic Diagram for Emergency Exposure Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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